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This guide provides a comprehensive technical overview of 4-isocyanatooxane, a heterocyclic
building block with significant potential in medicinal chemistry and materials science. We will
delve into its chemical structure, physicochemical properties, reactivity profile, and established
synthetic routes. Furthermore, this document will explore its applications as a versatile
intermediate in the synthesis of complex molecular architectures, particularly within the realm of
drug discovery.

Molecular Architecture and Physicochemical Profile

4-lsocyanatooxane, also known as tetrahydropyran-4-yl isocyanate, is a bifunctional molecule
incorporating a saturated tetrahydropyran (THP) ring and a highly reactive isocyanate group.[1]
The presence of the THP moiety, a prevalent structural motif in numerous marketed drugs,
imparts favorable pharmacokinetic properties, such as improved solubility and metabolic
stability.[2] The isocyanate group, in turn, serves as a powerful electrophilic handle for a wide
array of chemical transformations.

Chemical Structure:
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e |[UPAC Name: 4-isocyanatooxane[3]

e Synonyms: Tetrahydropyran-4-yl isocyanate, 4-Isocyanato-tetrahydro-pyran[3]
e CAS Number: 53035-92-0

e Molecular Formula: CeHoNO2[4]

e Molecular Weight: 127.14 g/mol [4]

e SMILES: O=C=NC1CCOCC1[4]

Table 1: Physicochemical Properties of 4-lsocyanatooxane and its Precursor

4-Aminotetrahydropyran

Property 4-lIsocyanatooxane
(Precursor)
Molecular Formula CeHoNO2 CsH11NO
Molecular Weight 127.14 g/mol 101.15 g/mol
Colorless to pale yellow liquid Colorless to pale yellow liquid
Appearance _ _
(predicted) or solid[1]
Melting Point Not available 34-36 °C[5]
Boiling Point Not available 151.4 °C at 760 mmHg[5]
Density Not available 0.977 g/lcm3 at 25 °C
Soluble in common organic )
- Soluble in polar solvents
Solubility solvents (e.g., DCM, THF,

(water, alcohols)[1]
Toluene)

Spectroscopic Characterization (Predicted)

While experimental spectral data for 4-isocyanatooxane is not readily available in the
literature, its characteristic spectroscopic features can be predicted based on its functional
groups.
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1H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to
show signals corresponding to the protons on the tetrahydropyran ring. The proton at the C4
position, adjacent to the isocyanate group, would likely appear as a multiplet in the downfield
region (6 3.5-4.0 ppm) due to the electron-withdrawing effect of the nitrogen. The protons on
the carbons adjacent to the ring oxygen (C2 and C6) would also be shifted downfield (& 3.0-3.8
ppm). The protons at the C3 and C5 positions would likely appear as a more complex multiplet
in the upfield region (& 1.5-2.0 ppm).

13C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon-13 NMR spectrum would be
characterized by a signal for the isocyanate carbon in the highly deshielded region (6 120-130
ppm). The C4 carbon, attached to the isocyanate, would appear around d 50-60 ppm. The
carbons adjacent to the oxygen (C2 and C6) would be in the range of  65-75 ppm, and the C3
and C5 carbons would be found further upfield (& 30-40 ppm).[6]

IR (Infrared) Spectroscopy: The most prominent and diagnostic peak in the IR spectrum of 4-
isocyanatooxane would be the strong, sharp absorption band corresponding to the
asymmetric stretching vibration of the N=C=0 group, typically appearing in the range of 2250-
2280 cm~1. Other characteristic peaks would include C-H stretching vibrations of the saturated
ring just below 3000 cm~t and C-O-C stretching of the ether linkage around 1100 cm~1.

Mass Spectrometry (MS): In the mass spectrum, the molecular ion peak (M*) would be
observed at m/z = 127. Fragmentation would likely involve the loss of the isocyanate group or
cleavage of the tetrahydropyran ring.[7]

Synthesis of 4-lsocyanatooxane

The synthesis of 4-isocyanatooxane can be efficiently achieved from commercially available
starting materials. Two plausible and experimentally validated synthetic strategies are outlined
below. The choice of method depends on the availability of starting materials and the desired
scale of the reaction.

Phosgenation of 4-Aminotetrahydropyran

This is a direct and widely used method for the synthesis of isocyanates from the
corresponding primary amines. 4-Aminotetrahydropyran is a readily available precursor.
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Step 1: Synthesis of 4-Aminotetrahydropyran

Dihydro—2H—pyran—4(3H)—o@

Raney Ni, H2, Methanol[10]

4-Aminotetrahydropyran

Step 2: Phosgenation

Phosgene (or triphosgene)

Inert solvent (e.g., Toluene)

Click to download full resolution via product page
Experimental Protocol: Synthesis of 4-Aminotetrahydropyran|[8]

» To a stirred solution of dihydro-2H-pyran-4(3H)-one oxime (1.0 g, 8.7 mmol) in methanol (50
mL), add Raney Ni (10% w/w).

« Stir the resulting mixture for 5 hours at room temperature under a hydrogen atmosphere.
» Monitor the reaction progress by thin-layer chromatography (TLC).

e Upon completion, remove the catalyst by filtration.

o Concentrate the filtrate under vacuum to afford 4-aminotetrahydropyran.

Experimental Protocol: Phosgenation of 4-Aminotetrahydropyran (General Procedure)
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Caution: Phosgene and its surrogates like triphosgene are highly toxic and should be handled
with extreme care in a well-ventilated fume hood by trained personnel.

Dissolve 4-aminotetrahydropyran in an inert anhydrous solvent such as toluene or
dichloromethane.

e Cool the solution to 0 °C in an ice bath.

» Slowly add a solution of phosgene or triphosgene in the same solvent to the cooled amine
solution with vigorous stirring.

» Allow the reaction mixture to warm to room temperature and stir for several hours until the
reaction is complete (monitored by TLC or IR spectroscopy, looking for the disappearance of
the N-H stretch and appearance of the N=C=0 stretch).

* Remove the solvent under reduced pressure to yield crude 4-isocyanatooxane, which can
be purified by vacuum distillation.

Curtius Rearrangement of Tetrahydropyran-4-carbonyl
Azide

The Curtius rearrangement offers a milder, phosgene-free alternative for the synthesis of
isocyanates from carboxylic acids.[9][10] The key intermediate is an acyl azide, which
rearranges upon heating to the isocyanate with the loss of nitrogen gas.

Tetrahydropyran—4—carboxylicE’

PPA, EtsN, Toluene[13]

Tetrahydropyran—4-carbo@

eat (rearrangement)
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Click to download full resolution via product page
Experimental Protocol: Curtius Rearrangement (General Procedure)

» To a stirred solution of tetrahydropyran-4-carboxylic acid in an inert solvent (e.g., toluene),
add triethylamine (EtsN).

e Add diphenylphosphoryl azide (DPPA) dropwise to the solution at room temperature.
e Heat the reaction mixture to reflux and monitor the evolution of nitrogen gas.

o Continue heating until the reaction is complete (typically monitored by IR spectroscopy for
the formation of the isocyanate peak).

 After cooling, the reaction mixture containing the 4-isocyanatooxane can often be used
directly in the next step or purified by vacuum distillation.

Reactivity and Applications in Drug Discovery

The synthetic utility of 4-isocyanatooxane stems from the high electrophilicity of the
iIsocyanate carbon, making it susceptible to nucleophilic attack by a wide range of functional
groups.[1] This reactivity allows for the facile introduction of the tetrahydropyran moiety into
various molecular scaffolds.

R-NH2 (Amine)

Nucleophilic Attack

Urea Derivative

R-OH (Alcohol)

Nucleophilic Attack /Nucleophilic Attack

Thiocarbamate Derivative

Click to download full resolution via product page

The tetrahydropyran ring is a privileged scaffold in medicinal chemistry, found in numerous
approved drugs.[2][11] Its incorporation can lead to improved physicochemical properties, such
as:
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o Enhanced Solubility: The oxygen atom of the THP ring can act as a hydrogen bond acceptor,
improving aqueous solubility.[2]

e Metabolic Stability: The saturated cyclic ether is generally resistant to metabolic degradation.

e Favorable Conformation: The rigid chair-like conformation of the THP ring can help in
optimizing the binding of a drug molecule to its biological target.[2]

The ability of 4-isocyanatooxane to readily form stable urea and urethane linkages makes it
an invaluable tool for linking the beneficial THP moiety to other pharmacophores. This is
particularly relevant in the construction of libraries of compounds for high-throughput screening
in drug discovery programs. For instance, the reaction of 4-isocyanatooxane with a primary
amine on a core scaffold can rapidly generate a diverse set of urea derivatives with potentially
enhanced biological activity and improved drug-like properties.

Safety and Handling

As with all isocyanates, 4-isocyanatooxane should be handled with appropriate safety
precautions. Isocyanates are known respiratory and skin sensitizers. All manipulations should
be performed in a well-ventilated chemical fume hood, and appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn. Avoid
inhalation of vapors and contact with skin and eyes. In case of exposure, seek immediate
medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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